Cas no 83566-33-0 (Ethyl 4-aminoquinazoline-2-carboxylate)
83566-33-0 structure
Product Name:Ethyl 4-aminoquinazoline-2-carboxylate
CAS No:83566-33-0
MF:C11H11N3O2
MW:217.223942041397
CID:1809603
PubChem ID:12773129
Update Time:2025-04-21
Ethyl 4-aminoquinazoline-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-aminoquinazoline-2-carboxylate
- 2-quinazolinecarboxylic acid, 4-amino-, ethyl ester
- LogP
- DB-351538
- 83566-33-0
- AB59080
-
- Inchi: 1S/C11H11N3O2/c1-2-16-11(15)10-13-8-6-4-3-5-7(8)9(12)14-10/h3-6H,2H2,1H3,(H2,12,13,14)
- InChI Key: ITTNRKSYHIROFH-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=NC(=C2C=CC=CC2=N1)N)=O
Computed Properties
- Exact Mass: 217.085126602g/mol
- Monoisotopic Mass: 217.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 78.1Ų
Ethyl 4-aminoquinazoline-2-carboxylate Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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